Cas no 2680536-80-3 (Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride)

• Product Name: Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride
• CAS No: 2680536-80-3
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• MDL: MFCD34185850
• CID: 5361321
• PubChem ID: 165940717
• Update Time: 2025-10-29

Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5076679765
• methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride
• Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride

• MDL： MFCD34185850
• Inchi： 1S/C11H13NO3.ClH/c1-15-11(14)7-2-3-10-8(4-7)5-9(13)6-12-10;/h2-4,9,12-13H,5-6H2,1H3;1H
• InChI Key： QLSYMTYLNCPDEB-UHFFFAOYSA-N
• SMILES： Cl.OC1CNC2C=CC(C(=O)OC)=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 58.6

Additional information on Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride

Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride (CAS No. 2680536-80-3): A Comprehensive Overview

Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride, identified by its CAS number 2680536-80-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic structures known for their diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and carboxyl functional groups, along with the hydrochloride salt form, enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride contribute to its unique chemical properties. The tetrahydroquinoline core is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules targeting various physiological pathways. The hydroxyl group at the 3-position and the carboxyl group at the 6-position provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles. Furthermore, the hydrochloride salt form improves the compound's stability and bioavailability, making it suitable for both in vitro and in vivo studies.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as pharmacological agents. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Specifically, Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride has shown promise in preclinical studies as a precursor for developing novel therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors makes it a compelling candidate for further investigation.

The synthesis of Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the tetrahydroquinoline core through cyclization reactions. Subsequent functionalization steps introduce the hydroxyl and carboxyl groups at specific positions on the ring. The final step involves converting the free base into its hydrochloride salt to enhance solubility and stability. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to improve efficiency and selectivity.

The pharmacological potential of Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride has been explored in several recent studies. For instance, researchers have investigated its effects on enzymes involved in cancer cell proliferation and apoptosis. Preliminary findings suggest that this compound may inhibit key signaling pathways associated with tumor growth, making it a promising candidate for further development as an anticancer agent. Additionally, its anti-inflammatory properties have been studied in models of chronic inflammation, where it demonstrated the ability to modulate inflammatory responses.

The compound's interaction with biological targets is another area of active research. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to elucidate how Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride binds to its targets at the molecular level. These studies provide valuable insights into its mechanism of action and help guide the design of more potent derivatives. By understanding these interactions in detail, researchers can optimize the compound's pharmacokinetic properties and enhance its therapeutic efficacy.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Methyl 3-hydroxy-1,2,3,4-tetrahydroquinoline-6-carboxylate hydrochloride is currently undergoing preclinical evaluation to assess its potential as a therapeutic agent. Animal models are being used to study its pharmacological effects across different disease indications. These studies aim to gather data on dosage response relationships、toxicity profiles、and metabolic stability，providing critical information for future clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are being used to predict how Methyl 3-hydroxy-1，2，3，4-tetrahydroquinoline -6 -carboxylate hydrochloride interacts with biological targets， helping researchers identify potential lead compounds more efficiently。These computational approaches complement experimental methods by providing rapid screening tools for virtual ligand design。By integrating computational methods with traditional experimental techniques，the drug discovery process can be accelerated significantly。

The future prospects for Methyl 3-hydroxy -1，2，3，4 -tetrahydroquinoline -6 -carboxylate hydrochloride are promising，with ongoing research aimed at expanding its therapeutic applications。Further studies are needed to fully understand its mechanism of action，optimize its pharmacological properties，and translate preclinical findings into clinical practice。Collaborative efforts between academic researchers、pharmaceutical companies、and regulatory agencies will be essential in advancing this compound toward commercialization。